Cas no 2007915-57-1 (benzyl N-(6-chloro-5-fluoropyridin-3-yl)carbamate)

• Product Name: benzyl N-(6-chloro-5-fluoropyridin-3-yl)carbamate
• CAS No: 2007915-57-1
• MF: C₁₃H₁₀ClFN₂O₂
• MW: 280.682105541229
• MDL: MFCD30471825
• CID: 4633464
• PubChem ID: 126455340
• Update Time: 2025-06-30

benzyl N-(6-chloro-5-fluoropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (6-chloro-5-fluoropyridin-3-yl)carbamate*
• Carbamic acid, N-(6-chloro-5-fluoro-3-pyridinyl)-, phenylmethyl ester
• Benzyl (6-Chloro-5-Fluoropyridin-3-Yl)Carbamate
• benzyl N-(6-chloro-5-fluoropyridin-3-yl)carbamate
• 3-(Cbz-amino)-6-chloro-5-fluoropyridine
• EN300-22174732
• SCHEMBL18786459
• W12190
• AS-67507
• MFCD30471825
• AKOS030628107
• CS-0039591
• Benzyl(6-chloro-5-fluoropyridin-3-yl)carbamate
• 2007915-57-1

• MDL： MFCD30471825
• Inchi： 1S/C13H10ClFN2O2/c14-12-11(15)6-10(7-16-12)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
• InChI Key： HCSUEMZPUOHTLP-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1=CC(F)=C(Cl)N=C1

Computed Properties

• Exact Mass: 280.0414834g/mol
• Monoisotopic Mass: 280.0414834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(6-chloro-5-fluoropyridin-3-yl)carbamate

Benzyl N-(6-Chloro-5-Fluoropyridin-3-Yl)Carbamate: A Comprehensive Overview

Benzyl N-(6-chloro-5-fluoropyridin-3-yl)carbamate, with the CAS number 2007915-57-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as benzyl N-(6-chloro-5-fluoropyridin-3-yl)carbamate, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzyl group attached to a pyridine ring substituted with chlorine and fluorine atoms, forming a carbamate structure. This combination of functional groups endows the compound with distinctive chemical and biological properties.

Recent studies have highlighted the importance of benzyl N-(6-chloro-5-fluoropyridin-3-yl)carbamate in medicinal chemistry. Researchers have explored its role as a potential lead compound for developing novel therapeutic agents. The pyridine ring, a key structural component, is known for its versatility in participating in various chemical reactions, making it a valuable scaffold for drug design. The substitution pattern on the pyridine ring—specifically the presence of chlorine and fluorine atoms—plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The synthesis of benzyl N-(6-chloro-5-fluoropyridin-3-yl)carbamate involves a multi-step process that typically begins with the preparation of the pyridine derivative. This is followed by the introduction of the benzyl group through nucleophilic substitution or other suitable methods. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and environmentally friendly.

One of the most promising applications of benzyl N-(6-chloro-5-fluoropyridin-3-yil)carbamate lies in its potential as an agrochemical. Studies have demonstrated its effectiveness as a plant growth regulator, capable of enhancing crop yields under stress conditions such as drought or salinity. The compound's ability to modulate plant hormone signaling pathways has been extensively investigated, with results indicating its potential as a sustainable alternative to conventional chemical fertilizers.

In addition to its agricultural applications, benzyl N-(6-chloro-sfluoropyridin-s-yil)carbamate has shown promise in the field of oncology. Preclinical studies have revealed its anti-proliferative effects on various cancer cell lines, suggesting its potential as an anti-cancer agent. The compound's ability to inhibit key enzymes involved in cell cycle regulation has been a focal point of recent research efforts.

The pharmacokinetic profile of benzyl N-(6-chloro-sfluoropyridin-s-yil)carbamate has also been extensively studied. Research indicates that the compound exhibits favorable bioavailability and metabolic stability, which are critical factors for its potential use as an orally administered drug. Furthermore, its low toxicity profile makes it a safer option compared to many existing therapeutic agents.

From an environmental perspective, benzyl N-(6-chloro-sfluoropyridin-s-yil)carbamate has been evaluated for its biodegradability and ecological impact. Studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. This characteristic aligns with current trends toward developing eco-friendly chemical compounds.

In conclusion, benzyl N-(6-chloro-sfluoropyridin-s-yil)carbamate (CAS 2007915-s7-s) is a versatile compound with diverse applications across multiple fields. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing both agricultural and medical sciences.